(Rac)-S 16924: A Technical Guide on its Mechanism of Action
(Rac)-S 16924: A Technical Guide on its Mechanism of Action
(Rac)-S 16924 is a novel antipsychotic agent with a complex and multifaceted mechanism of action, distinguishing it from typical and other atypical antipsychotics. This technical guide provides an in-depth analysis of its core pharmacological features, intended for researchers, scientists, and professionals in drug development.
Core Mechanism: A Multi-Receptor Profile
(Rac)-S 16924, chemically identified as (R)-2-[1-[2-(2,3-dihydro-benzo[1][2] dioxin-5-Yloxy)-ethyl]-pyrrolidin-3yl]-1-(4-fluoro-phenyl)-ethanone, exhibits a broad interaction profile across multiple monoaminergic receptors. Its mechanism of action is primarily characterized by a combination of potent partial agonism at serotonin (B10506) 5-HT1A receptors and antagonist activity at dopamine (B1211576) D2-like (D2, D3, D4) and serotonin 5-HT2 (5-HT2A, 5-HT2C) receptors.[1] This profile bears resemblance to the atypical antipsychotic clozapine (B1669256), but with key distinctions, notably a higher affinity for 5-HT1A receptors and lower affinity for muscarinic and histaminic receptors.[1][3]
The compound's therapeutic potential is believed to stem from this unique combination of effects. The 5-HT1A receptor agonism is thought to contribute to the amelioration of negative and cognitive symptoms of schizophrenia by enhancing dopaminergic transmission in the prefrontal cortex.[1][4] Concurrently, its antagonist actions at D2 and 5-HT2A receptors are associated with the management of positive symptoms.[2]
Quantitative Pharmacological Data
The following tables summarize the key quantitative data defining the pharmacological profile of (Rac)-S 16924 in comparison to clozapine and haloperidol (B65202).
Table 1: Receptor Binding Affinities (pKi)
| Receptor | (Rac)-S 16924 | Clozapine | Haloperidol |
| h5-HT1A | High Affinity | Moderate Affinity | Low Affinity |
| h5-HT2A | Marked Affinity | Marked Affinity | Low Affinity |
| h5-HT2C | 8.28 | 8.04 | <6.0 |
| hD2 | Modest Affinity | Modest Affinity | High Affinity |
| hD3 | Modest Affinity | Modest Affinity | High Affinity |
| hD4 | 5-fold higher than D2/D3 | 5-fold higher than D2/D3 | Lower than D2/D3 |
| M1 (muscarinic) | >1000 nM (low) | 4.6 nM (high) | >1000 nM (low) |
| H1 (histamine) | 158 nM (low) | 5.4 nM (high) | 453 nM (low) |
Data compiled from multiple sources.[1][3][5]
Table 2: Functional Activity Data
| Assay | Receptor | (Rac)-S 16924 | Clozapine | Haloperidol |
| [35S]GTPγS Binding | h5-HT1A | Partial Agonist | Partial Agonist | Inactive |
| [35S]GTPγS Binding | hD2, hD3, hD4 | Antagonist | Antagonist | Antagonist |
| 5-HT-induced Ca2+ elevation | h5-HT2C | Antagonist (pKb=7.93) | Antagonist (pKb=7.43) | Inactive (<5.0) |
| 5-HT-induced [3H]PI hydrolysis | h5-HT2C | Competitive Antagonist (pA2=7.89) | Antagonist (pKb=7.84) | Inactive (<5.0) |
Data compiled from multiple sources.[1][5]
Table 3: In Vivo Neurochemical and Behavioral Effects (ID50 mg/kg, s.c.)
| Model | Effect Measured | (Rac)-S 16924 | Clozapine | Haloperidol |
| Apomorphine-induced climbing | Inhibition | 0.96 (median) | 1.91 (median) | 0.05 (median) |
| DOI-induced head-twitches | Inhibition | 0.15 | 0.04 | 0.07 |
| Phencyclidine-induced locomotion | Inhibition | 0.02 | 0.07 | 0.08 |
| Amphetamine-induced locomotion | Inhibition | 2.4 | 8.6 | 0.04 |
| Methylphenidate-induced gnawing | Inhibition | 8.4 | 19.6 | 0.04 |
Data compiled from Millan et al., 1998.[3]
Signaling Pathways and Experimental Workflows
The multifaceted mechanism of (Rac)-S 16924 involves modulation of distinct signaling pathways. The following diagrams illustrate these interactions and the experimental workflows used to characterize them.
Caption: Simplified signaling pathway of (Rac)-S 16924.
Caption: Experimental workflow for receptor binding and functional assays.
Detailed Experimental Protocols
The characterization of (Rac)-S 16924's mechanism of action relies on a suite of established in vitro and in vivo experimental protocols.
Radioligand Binding Assays
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Objective: To determine the affinity of (Rac)-S 16924 for various monoaminergic receptors.
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Methodology:
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Membrane Preparation: Membranes are prepared from cells (e.g., CHO cells) recombinantly expressing the human receptor of interest (e.g., hD2, h5-HT1A).
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Incubation: A fixed concentration of a specific radioligand (e.g., [3H]spiperone for D2 receptors) is incubated with the cell membranes in the presence of increasing concentrations of (Rac)-S 16924.
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Separation: The reaction is terminated by rapid filtration to separate membrane-bound radioligand from the unbound radioligand.
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Quantification: The amount of radioactivity trapped on the filters is quantified using liquid scintillation counting.
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Data Analysis: Non-specific binding is determined in the presence of a high concentration of a known ligand. The concentration of (Rac)-S 16924 that inhibits 50% of the specific binding (IC50) is determined by non-linear regression analysis. The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation.
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[35S]GTPγS Binding Assay
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Objective: To determine the functional activity of (Rac)-S 16924 as an agonist, partial agonist, or antagonist at G-protein coupled receptors.
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Methodology:
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Membrane Preparation: Similar to radioligand binding assays, membranes are prepared from cells expressing the receptor of interest.
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Incubation: Membranes are incubated with GDP, [35S]GTPγS, and varying concentrations of (Rac)-S 16924. For antagonist testing, a known agonist is also included.
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Separation and Quantification: The assay is terminated, and bound [35S]GTPγS is separated and quantified as described above.
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Data Analysis: An increase in [35S]GTPγS binding indicates agonist activity, while a blockage of agonist-induced binding indicates antagonist activity. The potency (EC50 or IC50) and efficacy (Emax) are determined.
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Intracellular Calcium Mobilization Assay
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Objective: To assess the antagonist properties of (Rac)-S 16924 at Gq-coupled receptors, such as the 5-HT2C receptor.
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Methodology:
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Cell Culture and Loading: CHO cells stably expressing the h5-HT2C receptor are cultured and then loaded with the calcium-sensitive fluorescent dye Fura-2 AM.
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Stimulation: Cells are stimulated with a fixed concentration of serotonin (5-HT) in the presence of varying concentrations of (Rac)-S 16924.
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Measurement: Changes in intracellular calcium concentration are measured by detecting the fluorescence of Fura-2.
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Data Analysis: The ability of (Rac)-S 16924 to inhibit the 5-HT-induced calcium signal is quantified, and the pKb or pA2 value is calculated to determine its antagonist potency.[5]
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In Vivo Microdialysis
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Objective: To evaluate the effects of (Rac)-S 16924 on neurotransmitter levels in specific brain regions of freely moving animals.
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Methodology:
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Probe Implantation: A microdialysis probe is surgically implanted into a specific brain region (e.g., frontal cortex, striatum) of a rat.
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Perfusion: The probe is perfused with an artificial cerebrospinal fluid, and neurotransmitters from the extracellular space diffuse across the dialysis membrane into the perfusate.
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Sample Collection and Analysis: Dialysate samples are collected at regular intervals before and after the administration of (Rac)-S 16924. The concentrations of dopamine, serotonin, and their metabolites are quantified using high-performance liquid chromatography (HPLC).
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Data Analysis: Changes in neurotransmitter levels over time are analyzed to determine the in vivo neurochemical effects of the compound. For instance, (Rac)-S 16924 has been shown to increase dopamine levels in the frontal cortex while decreasing serotonin levels.[1]
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Animal Behavioral Models
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Objective: To assess the potential antipsychotic efficacy and side-effect profile of (Rac)-S 16924.
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Methodology: A variety of behavioral models are employed, including:
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Apomorphine-induced climbing: A model for D2 receptor antagonism and potential antipsychotic activity.
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DOI-induced head-twitches: A model for 5-HT2A receptor antagonism.
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Conditioned avoidance response: A model predictive of antipsychotic efficacy.
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Catalepsy induction: A model to assess the potential for extrapyramidal side effects. (Rac)-S 16924 has been shown to inhibit rather than induce catalepsy.[3]
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Data Analysis: The dose of (Rac)-S 16924 required to produce a 50% effect (ID50 or ED50) is calculated to determine its potency in these models.
Conclusion
(Rac)-S 16924 possesses a distinctive pharmacological profile characterized by potent partial agonism at 5-HT1A receptors and antagonist activity at multiple dopamine and serotonin receptors. This multi-target engagement translates to a clozapine-like efficacy profile in preclinical models, with the potential for an improved side-effect profile, particularly with regard to extrapyramidal symptoms and sedative effects. The detailed understanding of its mechanism of action, supported by the quantitative data and experimental findings presented herein, provides a solid foundation for its continued investigation and development as a novel antipsychotic agent.
References
- 1. S 16924 ((R)-2-[1-[2-(2,3-dihydro-benzo[1,4] dioxin-5-Yloxy)-ethyl]-pyrrolidin-3yl]-1-(4-fluoro-phenyl)-ethanone), a novel, potential antipsychotic with marked serotonin (5-HT)1A agonist properties: I. Receptorial and neurochemical profile in comparison with clozapine and haloperidol - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. S-16924, a novel, potential antipsychotic with marked serotonin1A agonist properties. IV. A drug discrimination comparison with clozapine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. S 16924 ((R)-2-[1-[2-(2,3-dihydro-benzo[1,4] dioxin-5-yloxy)-ethyl]-pyrrolidin-3yl]-1-(4-fluoro-phenyl)-ethanone), a novel, potential antipsychotic with marked serotonin (5-HT)1A agonist properties: II. Functional profile in comparison to clozapine and haloperidol - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Antagonist properties of the novel antipsychotic, S16924, at cloned, human serotonin 5-HT2C receptors: a parallel phosphatidylinositol and calcium accumulation comparison with clozapine and haloperidol - PubMed [pubmed.ncbi.nlm.nih.gov]
